Cas no 2171917-75-0 (2-(2-fluoro-2-methylpropyl)oxane-2-carbaldehyde)

• Product Name: 2-(2-fluoro-2-methylpropyl)oxane-2-carbaldehyde
• CAS No: 2171917-75-0
• MF: C₁₀H₁₇FO₂
• MW: 188.239187002182
• CID: 6170037
• PubChem ID: 165573559
• Update Time: 2025-10-30

2-(2-fluoro-2-methylpropyl)oxane-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(2-fluoro-2-methylpropyl)oxane-2-carbaldehyde
• EN300-1620677
• 2171917-75-0

• Inchi： 1S/C10H17FO2/c1-9(2,11)7-10(8-12)5-3-4-6-13-10/h8H,3-7H2,1-2H3
• InChI Key： SXYKOPOHAKEJCM-UHFFFAOYSA-N
• SMILES： FC(C)(C)CC1(C=O)CCCCO1

Computed Properties

• Exact Mass: 188.12125794g/mol
• Monoisotopic Mass: 188.12125794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 26.3Ų

Additional information on 2-(2-fluoro-2-methylpropyl)oxane-2-carbaldehyde

2-(2-Fluoro-2-Methylpropyl)oxane-2-Carbaldehyde: A Comprehensive Overview

The compound with CAS No 2171917-75-0, commonly referred to as 2-(2-fluoro-2-methylpropyl)oxane-2-carbaldehyde, is a fascinating molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of aldehydes, specifically those substituted with fluorinated alkyl groups and cyclic ether moieties. Its unique structure makes it a valuable substrate for further chemical transformations, particularly in the synthesis of bioactive molecules and advanced materials.

Recent research has highlighted the importance of fluorinated compounds in drug discovery due to their ability to modulate pharmacokinetic properties such as solubility, permeability, and metabolic stability. The presence of the fluoro group in 2-(2-fluoro-2-methylpropyl)oxane-2-carbaldehyde contributes to its lipophilicity, making it an attractive candidate for the development of orally bioavailable drugs. Additionally, the oxane ring introduces rigidity and stability to the molecule, which can be advantageous in designing molecules with specific stereochemical requirements.

One of the most notable aspects of this compound is its versatility in synthetic chemistry. The aldehyde group serves as a reactive site for various condensation reactions, such as the formation of imines, enones, and other heterocyclic structures. Recent studies have demonstrated the utility of this compound in the synthesis of enamine derivatives, which are known for their applications in catalysis and medicinal chemistry. For instance, researchers have employed 2-(2-fluoro-2-methylpropyl)oxane-2-carbaldehyde as a precursor for constructing β-amino alcohols, which are key intermediates in the synthesis of antibiotics and antiviral agents.

Moreover, the cyclic ether moiety in this compound provides an additional level of complexity and functionality. The oxane ring can act as a scaffold for further functionalization, enabling the construction of macrocyclic compounds or polymeric materials with tailored properties. Recent advancements in click chemistry have also explored the use of this compound as a building block for constructing supramolecular assemblies, which hold promise in nanotechnology and materials science.

In terms of physical properties, CAS No 2171917-75-0 exhibits a melting point of approximately -40°C and a boiling point around 85°C under standard conditions. Its solubility in organic solvents such as dichloromethane and ethyl acetate makes it suitable for use in organic reactions requiring precise control over reaction conditions. The compound is also relatively stable under ambient conditions but should be stored away from light and moisture to prevent degradation.

From an environmental perspective, understanding the fate and behavior of CAS No 2171917-75-0 is crucial for its safe handling and disposal. Recent studies have shown that this compound undergoes biodegradation under aerobic conditions, with a half-life of about 3 days in aqueous environments. However, its persistence in soil and sediment remains an area requiring further investigation to ensure its environmental compatibility.

In conclusion, CAS No 2171917-75-0, or 2-(2-fluoro-2-methylpropyl)oxane-2-carbaldehyde, stands out as a versatile and valuable molecule with diverse applications across multiple disciplines. Its unique combination of fluorinated alkyl groups and cyclic ether moieties positions it as a key intermediate in modern chemical synthesis. As research continues to uncover new applications for this compound, its role in advancing drug discovery, materials science, and sustainable chemistry is likely to grow significantly.